Cas no 956074-52-5 (1H-Pyrrole-2-carboxaldehyde,5-[1-(1H-pyrrol-2-yl)hexyl]-)

• Product Name: 1H-Pyrrole-2-carboxaldehyde,5-[1-(1H-pyrrol-2-yl)hexyl]-
• CAS No: 956074-52-5
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• CID: 802667
• Update Time: 2024-02-01

1H-Pyrrole-2-carboxaldehyde,5-[1-(1H-pyrrol-2-yl)hexyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde,5-[1-(1H-pyrrol-2-yl)hexyl]-
• 1H-Pyrrole-2-carboxaldehyde, 5-[1-(1H-pyrrol-2-yl)hexyl]-
• 5-[1-(1H-pyrrol-2-yl)hexyl]-1H-pyrrole-2-carbaldehyde

• Inchi： 1S/C15H20N2O/c1-2-3-4-6-13(14-7-5-10-16-14)15-9-8-12(11-18)17-15/h5,7-11,13,16-17H,2-4,6H2,1H3
• InChI Key： KUKOJUHCRCRWKS-UHFFFAOYSA-N
• SMILES： N1C(C(C2=CC=CN2)CCCCC)=CC=C1C=O

Computed Properties

• Exact Mass: 244.158
• Monoisotopic Mass: 244.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.6A^2